Dinitolmide
Dinitolmide
Dinitolmide, also known as dinitrotoluamide or d. o. t. , belongs to the class of organic compounds known as dinitrotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and exactly two nitro groups. Dinitolmide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinitolmide is primarily located in the cytoplasm.
Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials.
Dinitolmide is a fodder additive for prophylaxis against coccidiosis infections in poultry.
Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials.
Dinitolmide is a fodder additive for prophylaxis against coccidiosis infections in poultry.
Brand Name:
Vulcanchem
CAS No.:
148-01-6
VCID:
VC0000635
InChI:
InChI=1S/C8H7N3O5/c1-4-6(8(9)12)2-5(10(13)14)3-7(4)11(15)16/h2-3H,1H3,(H2,9,12)
SMILES:
CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N
Molecular Formula:
C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5
Molecular Weight:
225.16 g/mol
Dinitolmide
CAS No.: 148-01-6
APIs
VCID: VC0000635
Molecular Formula: C8H7N3O5
(NO2)2C6H2(CH3) CONH2
C8H7N3O5
Molecular Weight: 225.16 g/mol
CAS No. | 148-01-6 |
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Product Name | Dinitolmide |
Molecular Formula | C8H7N3O5 (NO2)2C6H2(CH3) CONH2 C8H7N3O5 |
Molecular Weight | 225.16 g/mol |
IUPAC Name | 2-methyl-3,5-dinitrobenzamide |
Standard InChI | InChI=1S/C8H7N3O5/c1-4-6(8(9)12)2-5(10(13)14)3-7(4)11(15)16/h2-3H,1H3,(H2,9,12) |
Standard InChIKey | ZEFNOZRLAWVAQF-UHFFFAOYSA-N |
SMILES | CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N |
Canonical SMILES | CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N |
Appearance | Powder |
Colorform | Crystals from dilute alcohol Yellowish, crystalline solid Yellowish solid or needles from aqueous ethanol |
Melting Point | 351 °F (NIOSH, 2016) 177.0 °C 181 °C 181°C 351°F |
Physical Description | Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. Solid YELLOW CRYSTALLINE POWDER. Yellowish, crystalline solid. |
Description | Dinitolmide, also known as dinitrotoluamide or d. o. t. , belongs to the class of organic compounds known as dinitrotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group and exactly two nitro groups. Dinitolmide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dinitolmide is primarily located in the cytoplasm. Yellowish, crystalline solid. Mp: 177°C. Very slightly soluble in water. Soluble in acetone, acetonitrile, and dimethylformamide. Used as an anti-parasite drug for poultry. Store in a cool, ventilated place, away from acute fire hazards and easily oxidized materials. Dinitolmide is a fodder additive for prophylaxis against coccidiosis infections in poultry. |
Solubility | Slight (NIOSH, 2016) 0.00 M Very slightly soluble in water; soluble in acetone, acetonitrile, and dimethyl formamide Soluble in dioxane 1 mg/mL Solubility in water: poor Slight |
Synonyms | Coccidot Dinitolmide Dinitrotoluamide Methyldinitrobenzamide Zoalene |
Vapor Pressure | 6.78X10-8 mm Hg at 25 °C /Estimated/ |
PubChem Compound | 3092 |
Last Modified | Nov 11 2021 |
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